4-methyl-2-[(4-methylphenyl)sulfonylamino]pentanoic acid (4-oxo-2,3-dihydro-1H-cyclopenta[c][1]benzopyran-7-yl) ester

• Molecular Formula: C25H27NO6S
• Molecular Weight: 469.6 g/mol
• IUPAC Name: (4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl) 4-methyl-2-[(4-methylphenyl)sulfonylamino]pentanoate
• InChI: InChI=1S/C25H27NO6S/c1-15(2)13-22(26-33(29,30)18-10-7-16(3)8-11-18)25(28)31-17-9-12-20-19-5-4-6-21(19)24(27)32-23(20)14-17/h7-12,14-15,22,26H,4-6,13H2,1-3H3
• InChI Key: DFDYEYULIXRTID-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CC(C)C)C(=O)OC2=CC3=C(C=C2)C4=C(CCC4)C(=O)O3

Description

4-methyl-2-[(4-methylphenyl)sulfonylamino]pentanoic acid (4-oxo-2,3-dihydro-1H-cyclopenta[c][1]benzopyran-7-yl) ester is a leucine derivative.

Scientific Research Applications

Synthesis and Structural Study

4-methyl-2-[(4-methylphenyl)sulfonylamino]pentanoic acid (4-oxo-2,3-dihydro-1H-cyclopenta[c][1]benzopyran-7-yl) ester and its analogs have been a subject of interest in synthetic chemistry. For instance, the synthesis and structural study of similar compounds have been documented, providing insights into their chemical properties and potential applications. The synthesis of 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-2-alkoxyphenyl esters of carboxylic acids has been achieved through three-component condensation processes (Kozlov & Dikusar, 2019). Furthermore, compounds like 2-methyl-4-oxo-4 H -chromene-3-carboxylic acid methyl ester have been synthesized and analyzed to understand their conformational behavior in solutions (Ciolkowski et al., 2009).

Biological Activity and Medicinal Chemistry

In the realm of medicinal chemistry, the structural analogs of the compound have been explored for their biological activities. The creation of amino acid derivatives based on similar structures has been investigated, highlighting the compound's relevance in the development of new pharmaceuticals (Riabchenko et al., 2020). Additionally, the synthesis of novel sulfonyl derivatives and their potential inhibitory activity on biological targets such as caspase-3 have been studied, emphasizing the compound's significance in therapeutic applications (Kravchenko et al., 2005).

Material Science and Polymer Chemistry

The compound and its related structures have also found applications in material science and polymer chemistry. For instance, polymers containing sulfonic ester side groups have been synthesized, and their post-polymerization functionalization has been explored, demonstrating the compound's utility in the synthesis of advanced materials (Nilles & Théato, 2011).